N-isopropyl-2-[(2-phenoxypropanoyl)amino]benzamide

• IUPAC Name: 2-(2-phenoxypropanoylamino)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)20-19(23)16-11-7-8-12-17(16)21-18(22)14(3)24-15-9-5-4-6-10-15/h4-14H,1-3H3,(H,20,23)(H,21,22)
• InChI Key: ZULVNACQVCXULQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)C(C)OC2=CC=CC=C2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-isopropyl-2-[(2-phenoxypropanoyl)amino]benzamide, commonly known as IPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. IPPB is a benzamide derivative that is commonly used as a research tool for studying various biological processes.

Mechanism of Action

The mechanism of action of IPPB is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and proteins involved in biological processes. IPPB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in regulating gene expression. IPPB has also been shown to inhibit the activity of various kinases, which are proteins that play a critical role in cell signaling.
Biochemical and Physiological Effects:
IPPB has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and inhibit the replication of various viruses. IPPB has also been shown to regulate the expression of various genes involved in cell signaling, apoptosis, and immune response.

Advantages and Limitations for Lab Experiments

IPPB has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has a wide range of biological activities. However, there are also some limitations to its use in lab experiments. IPPB is relatively unstable and can degrade over time, which can affect the reproducibility of experiments. Additionally, the mechanism of action of IPPB is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on IPPB. One area of research is the development of more stable derivatives of IPPB that can be used in lab experiments. Another area of research is the identification of the specific enzymes and proteins that IPPB targets, which could provide insights into its mechanism of action. Additionally, there is a need for further investigation into the potential therapeutic applications of IPPB, particularly in the treatment of cancer and viral infections.

Scientific Research Applications

IPPB has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties. IPPB has been used as a research tool for studying various biological processes, including cell signaling, gene expression, and protein synthesis.